Cas no 142738-94-1 (1-methoxy-3-(trifluoromethoxy)benzene)

• Product Name: 1-methoxy-3-(trifluoromethoxy)benzene
• CAS No: 142738-94-1
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• MDL: MFCD01631504
• CID: 91829
• PubChem ID: 2777188
• Update Time: 2025-06-08

1-methoxy-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-3-(trifluoromethoxy)benzene
• 3-(TRIFLUOROMETHOXY)ANISOLE
• Benzene, 1-methoxy-3-(trifluoromethoxy)-
• trifluoro(3-methoxyphenoxy)methane
• PubChem4158
• 3-trifluoromethoxyanisole
• KSC494O1J
• OKSRAPDSZKICKZ-UHFFFAOYSA-N
• CL8955
• 1-methoxy-3-trifluoromethoxy-benzene
• SBB091373
• VZ26124
• AS04226
• LF10316
• AM61311
• TRA0055727
• 142738-94-1
• DTXSID70380407
• SCHEMBL13322158
• SCHEMBL1526052
• TYNIGDCOFCWSQD-UHFFFAOYSA-N
• AKOS006228600
• CS-W015820
• MFCD01631504
• AS-46151
• A807957
• 1-methoxy-3-(trifluoromethyloxy)benzene
• FT-0643346
• 1-methoxy-3-(trifluoromethoxy)benzene

• MDL： MFCD01631504
• Inchi： 1S/C8H7F3O2/c1-12-6-3-2-4-7(5-6)13-8(9,10)11/h2-5H,1H3
• InChI Key： OKSRAPDSZKICKZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 192.04000
• Monoisotopic Mass: 192.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: No data available
• Density: 1.249
• Melting Point: No data available
• Boiling Point: 162 ºC
• Flash Point: 58 ºC
• Refractive Index: 1.434
• PSA: 18.46000
• LogP: 2.59380

1-methoxy-3-(trifluoromethoxy)benzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Packing Group：III
• HazardClass：IRRITANT, FLAMMABLE
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-methoxy-3-(trifluoromethoxy)benzene

Professional Introduction to 1-methoxy-3-(trifluoromethoxy)benzene (CAS No. 142738-94-1)

1-methoxy-3-(trifluoromethoxy)benzene, with the chemical identifier CAS No. 142738-94-1, is a significant compound in the field of pharmaceutical chemistry and materials science. This aromatic heterocyclic compound features a benzene ring substituted with a methoxy group at the 1-position and a trifluoromethoxy group at the 3-position. Its unique structural configuration imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications, particularly in drug development and advanced material synthesis.

The structural characteristics of 1-methoxy-3-(trifluoromethoxy)benzene arise from the presence of two electronegative substituents, the methoxy (-OCH₃) and trifluoromethoxy (-OCH₂F₃) groups, which significantly influence its reactivity and interaction with biological systems. The electron-withdrawing nature of the trifluoromethoxy group enhances the electrophilicity of the benzene ring at certain positions, facilitating nucleophilic aromatic substitution reactions. This property has been exploited in recent synthetic methodologies to develop novel pharmaceutical intermediates.

In recent years, 1-methoxy-3-(trifluoromethoxy)benzene has garnered attention in academic and industrial research due to its utility as a building block in the synthesis of more complex molecules. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, anti-inflammatory diseases, and central nervous system disorders. The trifluoromethyl group, in particular, is well-documented for its ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets, which are critical factors in drug design.

One notable application of 1-methoxy-3-(trifluoromethoxy)benzene is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, most notably cancer. Researchers have leveraged the compound’s reactive sites to design inhibitors that selectively target specific kinases. For instance, modifications to the benzene core have led to the discovery of novel agents that exhibit potent activity against tyrosine kinases, which are overexpressed in many cancer cell lines.

Moreover, the compound’s versatility extends to materials science applications. The presence of fluorine atoms introduces unique electronic properties that can be exploited in organic electronics and liquid crystal displays (LCDs). Fluorinated aromatic compounds are known for their high thermal stability and chemical resistance, making them ideal candidates for high-performance materials. Recent studies have demonstrated the use of 1-methoxy-3-(trifluoromethoxy)benzene as a precursor in synthesizing fluorinated polymers that exhibit enhanced durability and optical properties.

The synthesis of 1-methoxy-3-(trifluoromethoxy)benzene typically involves multi-step organic transformations, often starting from commercially available aromatic precursors such as anisole (methyl benzoate). Advanced catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These methodologies align with green chemistry principles by minimizing waste and reducing reliance on hazardous reagents.

In conclusion, 1-methoxy-3-(trifluoromethoxy)benzene (CAS No. 142738-94-1) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical synthesis and materials engineering. As research continues to uncover new applications for this molecule, its significance is expected to grow further, driving innovation in drug discovery and advanced material development.